Cas no 2228240-26-2 (tert-butyl 2-(2-methyl-1-oxopropan-2-yl)morpholine-4-carboxylate)

• Product Name: tert-butyl 2-(2-methyl-1-oxopropan-2-yl)morpholine-4-carboxylate
• CAS No: 2228240-26-2
• MF: C₁₃H₂₃NO₄
• MW: 257.3260242939
• CID: 6069846
• PubChem ID: 165712366
• Update Time: 2025-05-25

tert-butyl 2-(2-methyl-1-oxopropan-2-yl)morpholine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(2-methyl-1-oxopropan-2-yl)morpholine-4-carboxylate
• 2228240-26-2
• EN300-1881224

• Inchi： 1S/C13H23NO4/c1-12(2,3)18-11(16)14-6-7-17-10(8-14)13(4,5)9-15/h9-10H,6-8H2,1-5H3
• InChI Key： LWHZVCSTOYRSTG-UHFFFAOYSA-N
• SMILES： O1CCN(C(=O)OC(C)(C)C)CC1C(C=O)(C)C

Computed Properties

• Exact Mass: 257.16270821g/mol
• Monoisotopic Mass: 257.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 55.8Ų

Additional information on tert-butyl 2-(2-methyl-1-oxopropan-2-yl)morpholine-4-carboxylate

Comprehensive Overview of tert-butyl 2-(2-methyl-1-oxopropan-2-yl)morpholine-4-carboxylate (CAS No. 2228240-26-2)

The compound tert-butyl 2-(2-methyl-1-oxopropan-2-yl)morpholine-4-carboxylate (CAS No. 2228240-26-2) is a highly specialized chemical entity with significant applications in pharmaceutical and organic synthesis. This molecule, characterized by its morpholine core and tert-butyl carboxylate functional group, has garnered attention for its versatility in drug discovery and intermediate synthesis. Researchers and industry professionals frequently search for its synthetic pathways, physicochemical properties, and potential biological activities, making it a subject of growing interest in modern chemistry.

One of the key structural features of tert-butyl 2-(2-methyl-1-oxopropan-2-yl)morpholine-4-carboxylate is its morpholine ring, a heterocyclic scaffold widely employed in medicinal chemistry due to its ability to enhance solubility and bioavailability. The tert-butyl ester moiety further contributes to the compound's stability, making it a valuable building block for peptide coupling and protecting group strategies. Recent trends in green chemistry have also spurred interest in optimizing its synthesis to reduce environmental impact, aligning with global sustainability goals.

In the context of drug development, this compound is often explored for its potential as a pharmacophore or intermediate in the synthesis of bioactive molecules. Its CAS No. 2228240-26-2 serves as a unique identifier in regulatory and commercial databases, ensuring precise tracking in research publications and patent filings. The rise of AI-driven drug discovery has further amplified its relevance, as computational models frequently highlight morpholine derivatives for their favorable ADMET properties (Absorption, Distribution, Metabolism, Excretion, and Toxicity).

From a commercial perspective, tert-butyl 2-(2-methyl-1-oxopropan-2-yl)morpholine-4-carboxylate is supplied by leading chemical manufacturers under stringent quality controls. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify its purity and structural integrity. The compound's storage conditions and handling protocols are critical considerations for laboratories, reflecting broader industry standards for safe chemical practices.

Emerging applications of this compound include its use in catalysis and material science, where its unique steric and electronic properties are leveraged to design novel functional materials. As the demand for high-performance intermediates grows, CAS No. 2228240-26-2 continues to attract attention from both academia and industry. Future research directions may focus on its structure-activity relationships and potential roles in targeted therapeutics, further solidifying its importance in synthetic and medicinal chemistry.